Cas no 1006449-83-7 (N-(1-methyl-1H-pyrazol-3-yl)methylaniline)

• Product Name: N-(1-methyl-1H-pyrazol-3-yl)methylaniline
• CAS No: 1006449-83-7
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD04968457
• CID: 3058450
• PubChem ID: 19619168
• Update Time: 2025-11-01

N-(1-methyl-1H-pyrazol-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• N-((1-Methyl-1H-pyrazol-3-yl)methyl)aniline
• N-(1-methyl-1H-pyrazol-3-yl)methylaniline
• [(1-methylpyrazol-3-yl)methyl]phenylamine
• BBL039840
• AKOS000307159
• GQB44983
• STK349407
• N-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-N-PHENYLAMINE
• N-[(1-methylpyrazol-3-yl)methyl]aniline
• EN300-229197
• CS-0300734
• N-[(1-methyl-1H-pyrazol-3-yl)methyl]aniline
• 1006449-83-7

• MDL： MFCD04968457
• Inchi： 1S/C11H13N3/c1-14-8-7-11(13-14)9-12-10-5-3-2-4-6-10/h2-8,12H,9H2,1H3
• InChI Key： RHBPVRNJIXJHCJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 187.110947427Da
• Monoisotopic Mass: 187.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(1-methyl-1H-pyrazol-3-yl)methylaniline

Recent Advances in the Study of 1006449-83-7 and N-(1-methyl-1H-pyrazol-3-yl)methylaniline in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 1006449-83-7 and the specific product name N-(1-methyl-1H-pyrazol-3-yl)methylaniline have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, particularly in the context of targeted therapies and enzyme inhibition. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 1006449-83-7 and its derivatives, including N-(1-methyl-1H-pyrazol-3-yl)methylaniline. These compounds have been identified as promising candidates for modulating specific biological pathways, particularly those involving kinase inhibition. The structural features of these molecules, such as the pyrazole ring and the methylaniline moiety, contribute to their unique binding affinities and selectivity profiles. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the interactions between these compounds and their target proteins.

In vitro and in vivo studies have demonstrated the efficacy of 1006449-83-7 and N-(1-methyl-1H-pyrazol-3-yl)methylaniline in various disease models. For instance, these compounds have shown potent inhibitory effects on specific kinases implicated in cancer progression, inflammation, and autoimmune disorders. The pharmacokinetic properties of these molecules, including their absorption, distribution, metabolism, and excretion (ADME) profiles, have also been investigated to assess their suitability as drug candidates. Preliminary results indicate favorable bioavailability and low toxicity, making them attractive for further development.

One of the key challenges in the research of 1006449-83-7 and N-(1-methyl-1H-pyrazol-3-yl)methylaniline is optimizing their chemical stability and solubility. Recent efforts have focused on structural modifications to enhance these properties while maintaining their biological activity. Computational chemistry and high-throughput screening have been instrumental in identifying optimal derivatives with improved drug-like characteristics. Additionally, researchers are exploring combination therapies where these compounds are used alongside existing drugs to enhance therapeutic outcomes and overcome resistance mechanisms.

The potential applications of 1006449-83-7 and N-(1-methyl-1H-pyrazol-3-yl)methylaniline extend beyond oncology. Emerging evidence suggests their utility in neurodegenerative diseases, infectious diseases, and metabolic disorders. For example, these compounds have shown promise in modulating pathways involved in neuroinflammation and amyloid aggregation, which are critical in Alzheimer's disease. Furthermore, their antimicrobial properties are being investigated for combating drug-resistant pathogens, offering a new avenue for antibiotic development.

In conclusion, the ongoing research on 1006449-83-7 and N-(1-methyl-1H-pyrazol-3-yl)methylaniline underscores their potential as versatile tools in chemical biology and drug discovery. The integration of multidisciplinary approaches, including synthetic chemistry, structural biology, and computational modeling, has been pivotal in advancing our understanding of these compounds. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel therapeutics.